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Compound of Interest

Compound Name: 1,4-Difluorobenzene

Cat. No.: B165170

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,4-difluorobenzene
as a solvent in electrochemical research. This document covers its key physicochemical
properties, its advantages in various electrochemical applications, and detailed protocols for its
use in technigues such as cyclic voltammetry.

Introduction

1,4-Difluorobenzene (p-DFB) is an aromatic organic solvent with the chemical formula
CeHaF2.[1][2] Its unique properties, stemming from the presence of two fluorine atoms on the
benzene ring, make it a valuable solvent for a range of electrochemical investigations. The
fluorine atoms impart enhanced thermal stability, modified electronic properties, and a relatively
high dielectric constant, which are advantageous for electrochemical studies.[3] This solvent is
particularly useful in applications requiring a non-coordinating and chemically inert medium with
a wide potential window.

Physicochemical Properties

A clear understanding of the physical properties of 1,4-difluorobenzene is essential for
designing and interpreting electrochemical experiments. Key properties are summarized in the
table below.
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Property Value Reference
Molecular Formula CeHaF2 [1112]
Molecular Weight 114.09 g/mol [2]
Appearance Colorless to light yellow liquid [41[5]
Boiling Point 88-89 °C [4]

Melting Point -13°C [4]

Density 1.11 g/mL at 25 °C

Refractive Index n20/D 1.441

Flash Point 20°C

Electrochemical Properties and Advantages

1,4-Difluorobenzene and its isomers, such as 1,2-difluorobenzene, offer several advantages
as solvents in electrochemistry:

e Wide Electrochemical Window: While specific data for 1,4-difluorobenzene is not readily
available, its isomer 1,2-difluorobenzene exhibits a wide electrochemical window, extending
from approximately +2.0 V to -2.2 V vs. a saturated calomel electrode (SCE).[6] This broad
potential range allows for the study of a wide variety of redox processes without interference
from solvent oxidation or reduction.

e Chemical Inertness: The fluorine substitution enhances the stability of the benzene ring,
making 1,4-difluorobenzene relatively inert and non-coordinating. This is particularly
beneficial when studying reactive intermediates and sensitive organometallic complexes.[6]

e Good Solvating Power: Although a non-polar solvent, 1,4-difluorobenzene possesses a
sufficiently high dielectric constant to dissolve a range of supporting electrolytes and metal
complexes, a critical requirement for electrochemical measurements.[6]

o Applications in Energy Storage: Difluorobenzene-based electrolytes have shown promise in
improving the performance and safety of lithium-ion batteries by contributing to the formation
of a stable solid electrolyte interphase (SEI) on the anode.[7][8]
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The logical workflow for utilizing 1,4-difluorobenzene as a solvent in electrochemical studies is
outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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